Cas no 1795190-64-5 (2,5-Dimethyl-N-[[5-(3-thienyl)-3-pyridinyl]methyl]-3-furancarboxamide)

2,5-Dimethyl-N-[[5-(3-thienyl)-3-pyridinyl]methyl]-3-furancarboxamide is a specialized heterocyclic compound featuring a furan-carboxamide core linked to a pyridinyl-thienyl moiety. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and materials research. The compound's fused aromatic systems enhance its potential as a building block for bioactive molecules or functional materials. Its well-defined molecular architecture allows for precise modifications, facilitating structure-activity relationship studies. The presence of both furan and thiophene rings may contribute to enhanced binding interactions in target applications. This compound is typically used in controlled research environments, requiring proper handling due to its complex reactivity profile. Its synthesis and purity are critical for reproducible experimental outcomes.

2,5-Dimethyl-N-[[5-(3-thienyl)-3-pyridinyl]methyl]-3-furancarboxamide structure

1795190-64-5 structure

Product Name:2,5-Dimethyl-N-[[5-(3-thienyl)-3-pyridinyl]methyl]-3-furancarboxamide

CAS No:1795190-64-5

MF:C₁₇H₁₆N₂O₂S

MW:312.386142730713

CID:5368176

Update Time:2025-11-02

2,5-Dimethyl-N-[[5-(3-thienyl)-3-pyridinyl]methyl]-3-furancarboxamide Chemical and Physical Properties

Names and Identifiers

- 2,5-Dimethyl-N-[[5-(3-thienyl)-3-pyridinyl]methyl]-3-furancarboxamide
- Inchi： 1S/C17H16N2O2S/c1-11-5-16(12(2)21-11)17(20)19-8-13-6-15(9-18-7-13)14-3-4-22-10-14/h3-7,9-10H,8H2,1-2H3,(H,19,20)
- InChI Key： TUYSLIWSKUHEGW-UHFFFAOYSA-N
- SMILES： O1C(C)=CC(C(NCC2=CC(C3C=CSC=3)=CN=C2)=O)=C1C

Experimental Properties

Density: 1.230±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 462.4±45.0 °C(Predicted)
pka: 13.79±0.46(Predicted)

2,5-Dimethyl-N-[[5-(3-thienyl)-3-pyridinyl]methyl]-3-furancarboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F6471-6022-2μmol	2,5-dimethyl-N-{[5-(thiophen-3-yl)pyridin-3-yl]methyl}furan-3-carboxamide	1795190-64-5	90%+	2μl	$57.0	2023-04-25
Life Chemicals	F6471-6022-5μmol	2,5-dimethyl-N-{[5-(thiophen-3-yl)pyridin-3-yl]methyl}furan-3-carboxamide	1795190-64-5	90%+	5μl	$63.0	2023-04-25
Life Chemicals	F6471-6022-10μmol	2,5-dimethyl-N-{[5-(thiophen-3-yl)pyridin-3-yl]methyl}furan-3-carboxamide	1795190-64-5	90%+	10μl	$69.0	2023-04-25
Life Chemicals	F6471-6022-20μmol	2,5-dimethyl-N-{[5-(thiophen-3-yl)pyridin-3-yl]methyl}furan-3-carboxamide	1795190-64-5	90%+	20μl	$79.0	2023-04-25
Life Chemicals	F6471-6022-1mg	2,5-dimethyl-N-{[5-(thiophen-3-yl)pyridin-3-yl]methyl}furan-3-carboxamide	1795190-64-5	90%+	1mg	$54.0	2023-04-25
Life Chemicals	F6471-6022-2mg	2,5-dimethyl-N-{[5-(thiophen-3-yl)pyridin-3-yl]methyl}furan-3-carboxamide	1795190-64-5	90%+	2mg	$59.0	2023-04-25
Life Chemicals	F6471-6022-3mg	2,5-dimethyl-N-{[5-(thiophen-3-yl)pyridin-3-yl]methyl}furan-3-carboxamide	1795190-64-5	90%+	3mg	$63.0	2023-04-25
Life Chemicals	F6471-6022-4mg	2,5-dimethyl-N-{[5-(thiophen-3-yl)pyridin-3-yl]methyl}furan-3-carboxamide	1795190-64-5	90%+	4mg	$66.0	2023-04-25
Life Chemicals	F6471-6022-5mg	2,5-dimethyl-N-{[5-(thiophen-3-yl)pyridin-3-yl]methyl}furan-3-carboxamide	1795190-64-5	90%+	5mg	$69.0	2023-04-25
Life Chemicals	F6471-6022-10mg	2,5-dimethyl-N-{[5-(thiophen-3-yl)pyridin-3-yl]methyl}furan-3-carboxamide	1795190-64-5	90%+	10mg	$79.0	2023-04-25

2,5-Dimethyl-N-[[5-(3-thienyl)-3-pyridinyl]methyl]-3-furancarboxamide Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furan-3-carboxylic acid and derivatives

Additional information on 2,5-Dimethyl-N-[[5-(3-thienyl)-3-pyridinyl]methyl]-3-furancarboxamide

Comprehensive Overview of 2,5-Dimethyl-N-[[5-(3-thienyl)-3-pyridinyl]methyl]-3-furancarboxamide (CAS No. 1795190-64-5)

2,5-Dimethyl-N-[[5-(3-thienyl)-3-pyridinyl]methyl]-3-furancarboxamide is a specialized organic compound with the CAS number 1795190-64-5. This compound belongs to the class of furancarboxamide derivatives, which are known for their diverse applications in medicinal chemistry, material science, and agrochemical research. The unique structural features of this molecule, including the thienyl and pyridinyl moieties, make it a subject of interest for researchers exploring novel bioactive molecules and functional materials.

The compound's molecular formula and weight, along with its precise IUPAC name, highlight its complexity and potential for high-value applications. Recent studies have focused on its role as a potential kinase inhibitor, a class of compounds widely investigated for therapeutic applications. The presence of both furan and thiophene rings in its structure contributes to its electronic properties, making it a candidate for organic electronics and photovoltaic materials.

In the context of current research trends, 2,5-Dimethyl-N-[[5-(3-thienyl)-3-pyridinyl]methyl]-3-furancarboxamide has garnered attention due to the growing demand for heterocyclic compounds in drug discovery. The pharmaceutical industry is particularly interested in such molecules for their potential to modulate biological targets. Additionally, the compound's structural motifs align with the search for sustainable chemistry solutions, as researchers aim to develop eco-friendly synthetic routes for complex molecules.

From a synthetic chemistry perspective, the preparation of 2,5-Dimethyl-N-[[5-(3-thienyl)-3-pyridinyl]methyl]-3-furancarboxamide involves multi-step organic transformations, often requiring catalysis and regioselective functionalization. The compound's solubility and stability under various conditions are critical parameters for its practical applications. Researchers frequently explore its structure-activity relationships (SAR) to optimize its performance in specific applications.

The market dynamics for such specialized chemicals are influenced by the increasing investment in R&D across the life sciences sector. Companies specializing in custom synthesis and contract research often handle the production of 2,5-Dimethyl-N-[[5-(3-thienyl)-3-pyridinyl]methyl]-3-furancarboxamide, catering to academic and industrial clients. The compound's patent landscape and regulatory status are also areas of interest for stakeholders.

In summary, 2,5-Dimethyl-N-[[5-(3-thienyl)-3-pyridinyl]methyl]-3-furancarboxamide (CAS No. 1795190-64-5) represents a versatile and scientifically significant molecule with broad potential across multiple disciplines. Its study continues to contribute to advancements in chemical biology, materials science, and green chemistry, aligning with contemporary research priorities and industrial needs.